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Compound of Interest

3,5-Diethylisoxazole-4-carboxylic
Compound Name: d
aci

Cat. No.: B1334108

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Introduction: This document provides a detailed summary of the molecular formula and
molecular weight for 3,5-dimethylisoxazole-4-carboxylic acid. Please note that extensive
searches for "3,5-diethylisoxazole-4-carboxylic acid" did not yield a compound with that
specific name in publicly available chemical databases. The data presented herein pertains to
the closely related and commonly referenced dimethyl analogue.

Physicochemical Data

The fundamental molecular properties of 3,5-dimethylisoxazole-4-carboxylic acid are
summarized in the table below. This information is critical for experimental design, analytical
characterization, and computational modeling.

Identifier Value Citations

] 3,5-Dimethylisoxazole-4-
Chemical Name ) ) [L12113114115]116]
carboxylic acid

Molecular Formula CeH7NOs3 [1112][3][6]
Molecular Weight 141.13 g/mol [1][6]
CAS Number 2510-36-3 [L1[2113114]15]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1334108?utm_src=pdf-interest
https://www.benchchem.com/product/b1334108?utm_src=pdf-body
https://www.chemimpex.com/products/43068
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethylisoxazole-4-carboxylic-acid
https://www.fishersci.ca/shop/products/3-5-dimethylisoxazole-4-carboxylic-acid-99-thermo-scientific/p-7022576
https://www.tcichemicals.com/AT/en/p/D4603
https://www.3wpharm.com/product/66046.html
http://www.stenutz.eu/chem/solv6.php?name=3%2C5-dimethylisoxazole-4-carboxylic+acid
https://www.chemimpex.com/products/43068
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethylisoxazole-4-carboxylic-acid
https://www.fishersci.ca/shop/products/3-5-dimethylisoxazole-4-carboxylic-acid-99-thermo-scientific/p-7022576
http://www.stenutz.eu/chem/solv6.php?name=3%2C5-dimethylisoxazole-4-carboxylic+acid
https://www.chemimpex.com/products/43068
http://www.stenutz.eu/chem/solv6.php?name=3%2C5-dimethylisoxazole-4-carboxylic+acid
https://www.chemimpex.com/products/43068
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethylisoxazole-4-carboxylic-acid
https://www.fishersci.ca/shop/products/3-5-dimethylisoxazole-4-carboxylic-acid-99-thermo-scientific/p-7022576
https://www.tcichemicals.com/AT/en/p/D4603
https://www.3wpharm.com/product/66046.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The determination of the molecular weight and formula of a compound like 3,5-
dimethylisoxazole-4-carboxylic acid typically involves the following standard analytical
chemistry protocols:

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate
mass measurement, which can be used to deduce the elemental composition and thus the
molecular formula.

o Sample Preparation: A dilute solution of the analyte is prepared in a suitable volatile
solvent (e.g., methanol, acetonitrile).

o lonization: The sample is introduced into the mass spectrometer and ionized, commonly
using techniques like Electrospray lonization (ESI) or Atmospheric Pressure Chemical
lonization (APCI).

o Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by a
mass analyzer (e.g., Time-of-Flight (TOF), Orbitrap, or Quadrupole).

o Data Interpretation: The peak corresponding to the molecular ion ([M+H]* or [M-H]~) is
identified, and its m/z value is used to determine the molecular weight.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the chemical structure of the molecule, which confirms the connectivity of the
atoms and complements the data from mass spectrometry to verify the molecular formula.

o Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCls, DMSO-
de).

o Data Acquisition: The sample is placed in a strong magnetic field and irradiated with radio
waves to generate NMR spectra.

o Spectral Analysis: The chemical shifts, integration of signals, and coupling patterns are
analyzed to confirm the presence of the methyl groups, the isoxazole ring, and the
carboxylic acid proton.
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+ Elemental Analysis: This technique directly measures the percentage composition of carbon,
hydrogen, and nitrogen in the sample.

o Procedure: A small, precisely weighed amount of the sample is combusted in a furnace.
The resulting gases (COz, H20, N2) are separated and quantified.

o Calculation: The percentage of each element is used to determine the empirical formula,
which can then be compared with the proposed molecular formula derived from mass
spectrometry.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical name and its
corresponding molecular formula and weight.
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Chemical Identity and Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 3,5-Dimethylisoxazole-4-carboxylic acid | C6H7NO3 | CID 75636 - PubChem
[pubchem.ncbi.nlm.nih.gov]

» 3. 3,5-Dimethylisoxazole-4-carboxylic acid, 99% | Fisher Scientific [fishersci.ca]

e 4. 3,5-Dimethylisoxazole-4-carboxylic Acid | 2510-36-3 | TCI Deutschland GmbH
[tcichemicals.com]

e 5. 3,5-Dimethylisoxazole-4-carboxylic acid - CAS:2510-36-3 - Sunway Pharm Ltd
[Bwpharm.com]

e 6. 3,5-dimethylisoxazole-4-carboxylic acid [stenutz.eu]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3,5-
Disubstituted Isoxazole-4-Carboxylic Acids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334108#3-5-diethylisoxazole-4-carboxylic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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